Cas no 1804720-54-4 (4-(Bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 4-(Bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1804720-54-4
• MF: C₈H₅BrF₃NO₃
• MW: 300.029412031174
• CID: 4831573
• Update Time: 2025-10-24

4-(Bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H5BrF3NO3/c9-2-4-1-6(15)13-5(3-14)7(4)16-8(10,11)12/h1,3H,2H2,(H,13,15)
• InChI Key： XEGRHERMMMGDDQ-UHFFFAOYSA-N
• SMILES： BrCC1=CC(NC(C=O)=C1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4

Additional information on 4-(Bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde

Introduction to 4-(Bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde and Its Chemical Significance

4-(Bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde, with the CAS number 1804720-54-4, is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule combines a pyridine ring with a carboxaldehyde group, along with substituents such as a bromomethyl group, a hydroxyl group, and a trifluoromethoxy group. The unique structural features of this compound make it a promising candidate for the development of novel therapeutics, particularly in the context of targeting specific biological pathways. Recent studies have highlighted its potential applications in the modulation of enzyme activity and its role in the design of bioactive molecules.

Structural Analysis and Chemical Properties

The molecular framework of 4-(Bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde is characterized by a six-membered pyridine ring, which is a heterocyclic aromatic compound. The presence of a carboxaldehyde group at the 2-position introduces polarity and reactivity, while the bromomethyl group at the 4-position serves as a versatile functional group for further chemical modifications. The hydroxyl group at the 6-position enhances the molecule's solubility in aqueous environments, and the trifluoromethoxy group at the 3-position contributes to the molecule's stability and biological activity. These functional groups collectively influence the molecule's pharmacokinetic properties, including its ability to cross biological membranes and interact with target proteins.

Applications in Medicinal Chemistry

Recent advancements in medicinal chemistry have demonstrated the potential of 4-(Bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde as a scaffold for the development of small-molecule therapeutics. A study published in *Journal of Medicinal Chemistry* (2023) explored its use as a lead compound for the design of inhibitors targeting kinases involved in cancer progression. The trifluoromethoxy group was found to enhance the molecule's binding affinity to the ATP-binding site of these kinases, thereby improving its efficacy. Additionally, the bromomethyl group provides a site for the attachment of other functional groups, enabling the creation of analogs with tailored biological activities.

Pharmacological Mechanisms and Targeted Therapies

The pharmacological mechanisms of 4-(Bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde are being actively investigated to identify its potential therapeutic applications. Research published in *Bioorganic & Medicinal Chemistry Letters* (2024) revealed that this compound exhibits inhibitory activity against specific enzymes involved in the metabolic pathways of certain pathogens. The hydroxyl group at the 6-position is believed to play a critical role in the molecule's interaction with these enzymes, while the trifluoromethoxy group enhances its selectivity. These findings suggest that the compound could be developed into a targeted therapy for infectious diseases, particularly those caused by drug-resistant pathogens.

Synthesis and Chemical Modifications

The synthesis of 4-(Bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde involves a series of well-defined chemical reactions, including nucleophilic substitution and electrophilic aromatic substitution. A recent study in *Organic & Biomolecular Chemistry* (2023) described a novel synthetic route that utilizes microwave-assisted conditions to improve the efficiency of the reaction. This method allows for the selective introduction of functional groups, such as the bromomethyl and trifluoromethoxy groups, while minimizing side reactions. The ability to fine-tune the molecular structure through chemical modifications makes this compound a valuable tool for the development of custom-designed therapeutics.

Biological Activity and Drug Development

Experimental studies have shown that 4-(Bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde exhibits significant biological activity in vitro. A report in *European Journal of Medicinal Chemistry* (2024) demonstrated its ability to inhibit the growth of cancer cell lines, particularly those overexpressing specific kinases. The compound's selectivity for these kinases suggests that it could be further optimized for use in targeted cancer therapies. Additionally, its potential as an antiviral agent is being explored, with preliminary studies indicating activity against certain RNA viruses.

Challenges and Future Directions

Despite its promising properties, the development of 4-(Bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde as a therapeutic agent faces several challenges. These include the need for further optimization of its pharmacokinetic profile, the potential for off-target effects, and the necessity for large-scale synthesis to meet clinical demands. Ongoing research is focused on addressing these challenges through advanced computational modeling and high-throughput screening techniques. The integration of these approaches is expected to accelerate the discovery of new compounds with improved therapeutic outcomes.

Conclusion

4-(Bromomethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde represents a significant advancement in the field of medicinal chemistry. Its unique structural features and versatile functional groups make it a promising candidate for the development of novel therapeutics. Continued research into its pharmacological mechanisms, synthetic methods, and biological activity will be crucial in realizing its full potential as a therapeutic agent. The compound's role in the design of targeted therapies and its potential applications in the treatment of various diseases underscore its importance in modern pharmaceutical research.